Cas no 1105209-12-8 (2-(benzylsulfanyl)-6-[2-oxo-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl]-3,4-dihydropyrimidin-4-one)

• Product Name: 2-(benzylsulfanyl)-6-[2-oxo-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl]-3,4-dihydropyrimidin-4-one
• CAS No: 1105209-12-8
• MF: C₂₂H₂₁N₃O₂S
• MW: 391.486043691635
• CID: 6236233
• PubChem ID: 135952640
• Update Time: 2025-05-20

2-(benzylsulfanyl)-6-[2-oxo-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl]-3,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-(benzylsulfanyl)-6-[2-oxo-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl]-3,4-dihydropyrimidin-4-one
• 2-benzylsulfanyl-4-[2-(3,4-dihydro-1H-isoquinolin-2-yl)-2-oxoethyl]-1H-pyrimidin-6-one
• 2-(benzylthio)-6-(2-(3,4-dihydroisoquinolin-2(1H)-yl)-2-oxoethyl)pyrimidin-4(3H)-one
• SR-01000922659-1
• SR-01000922659
• F5485-0066
• AKOS024510040
• 1105209-12-8

• Inchi： 1S/C22H21N3O2S/c26-20-12-19(23-22(24-20)28-15-16-6-2-1-3-7-16)13-21(27)25-11-10-17-8-4-5-9-18(17)14-25/h1-9,12H,10-11,13-15H2,(H,23,24,26)
• InChI Key： NMHRHZJQFBOYGI-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=CC=1)C1NC(C=C(CC(N2CC3C=CC=CC=3CC2)=O)N=1)=O

Computed Properties

• Exact Mass: 391.13544809g/mol
• Monoisotopic Mass: 391.13544809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 654
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 87.1Ų

Additional information on 2-(benzylsulfanyl)-6-[2-oxo-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl]-3,4-dihydropyrimidin-4-one

Compound CAS No. 1105209-12-8: A Comprehensive Overview

The compound with CAS No. 1105209-12-8, known as 2-(benzylsulfanyl)-6-[2-oxo-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl]-3,4-dihydropyrimidin-4-one, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising pharmacological properties. Recent studies have highlighted its role in various therapeutic areas, making it a subject of intense research interest.

The molecular structure of CAS No. 1105209-12-8 is characterized by a pyrimidinone core, which serves as a scaffold for attaching functional groups. The presence of a benzylsulfanyl group at position 2 and a substituted ethyl group at position 6 introduces significant structural diversity. These substituents not only enhance the molecule's stability but also contribute to its bioactivity. The tetrahydroisoquinoline moiety within the ethyl group adds complexity to the molecule, potentially influencing its interactions with biological targets.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of CAS No. 1105209-12-8. Researchers have employed various strategies, including multi-component reactions and microwave-assisted synthesis, to optimize the production process. These methods not only improve yield but also reduce reaction times, making the compound more accessible for further studies.

The pharmacological profile of CAS No. 1105209-12-8 has been extensively investigated in preclinical models. Studies have demonstrated its potential as an anti-inflammatory agent, with significant reductions in inflammatory markers observed in experimental settings. Additionally, the compound has shown promise in modulating key signaling pathways involved in neurodegenerative diseases, such as Alzheimer's and Parkinson's disease.

One of the most exciting developments involving CAS No. 1105209-12-8 is its application in targeted drug delivery systems. Researchers have explored its ability to act as a carrier for therapeutic agents, enhancing their bioavailability and reducing systemic toxicity. This innovation underscores the compound's versatility and broad applicability in drug development.

Furthermore, computational studies have provided valuable insights into the molecular interactions of CAS No. 1105209-12-8 with biological targets. Molecular docking simulations have revealed potential binding modes with key enzymes and receptors, offering a foundation for rational drug design.

In conclusion, CAS No. 1105209-12-8, or compound name, represents a cutting-edge advancement in organic chemistry with multifaceted applications in medicine and pharmacology. Its unique structure, coupled with innovative synthesis methods and promising biological activities, positions it as a key player in future therapeutic innovations.